4-[(1-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)methoxy]-5-fluoro-2,6-dimethylpyrimidine

• IUPAC Name: 7-[4-[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C20H25FN6O/c1-12-10-18(27-17(22-12)9-13(2)25-27)26-7-5-16(6-8-26)11-28-20-19(21)14(3)23-15(4)24-20/h9-10,16H,5-8,11H2,1-4H3
• InChI Key: HBGFZBAZILHIIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C1)N=C(C=C2N3CCC(CC3)COC4=NC(=NC(=C4F)C)C)C
• Molecular Formula: C20H25FN6O
• Molecular Weight: 384.5 g/mol
• CAS No.: 2640949-27-3

Description

This compound is a pyrazolo[1,5-a]pyrimidine derivative with a piperidin-4-yl methoxy linker and a fluorinated pyrimidine core. Its structure integrates a pyrazolo[1,5-a]pyrimidine moiety, known for mimicking purine scaffolds, with a substituted piperidine group that enhances bioavailability and target specificity. The 5-fluoro and 2,6-dimethyl substituents on the pyrimidine ring likely contribute to metabolic stability and steric effects, while the 2,5-dimethyl groups on the pyrazolo[1,5-a]pyrimidine core may influence binding affinity to enzymatic targets .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

The following table summarizes key structural and functional differences between the target compound and related pyrazolo[1,5-a]pyrimidine derivatives:

Compound Name / ID	Core Structure Modifications	Key Substituents	Reported Activity/Properties	Reference
Target Compound	Pyrazolo[1,5-a]pyrimidine + pyrimidine	2,5-dimethyl (pyrazolo), 5-fluoro, 2,6-dimethyl (pyrimidine), piperidin-4-yl	Hypothesized kinase inhibition, metabolic stability	—
3-(2,4-Dichlorophenyl)-5-(4-fluorophenyl)-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine	Pyrazolo[1,5-a]pyrimidine	2-methyl, 7-CF3, 3-(2,4-Cl2Ph), 5-(4-FPh)	Antitrypanosomal, kinase inhibition
MK63 (2-phenyl-5-(2,3,4,5-tetrafluorophenyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one)	Pyrazolo[1,5-a]pyrimidin-7-one	2-phenyl, 5-tetrafluorophenyl	Improved solubility vs. non-fluorinated analogs
EP 1 808 168 B1 derivatives (e.g., 4-[3-(2,5-difluoro-4-methanesulfonyl-phenyl)-pyrazolo[1,5-a]pyrimidin-7-yloxy]-piperidine)	Pyrazolo[1,5-a]pyrimidine + piperidine	3-aryl (e.g., 2,5-difluoro-4-SO2Me), piperidinyloxy	Kinase inhibition (e.g., KDR)
MK76 (5-(3,5-bis(trifluoromethyl)phenyl)-2-(4-nitrophenyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one)	Pyrazolo[1,5-a]pyrimidin-7-one	5-bis(CF3)Ph, 4-NO2Ph	High lipophilicity, moderate metabolic stability

Key Observations:

Fluorination Impact : The 5-fluoro group in the target compound mirrors fluorinated derivatives like MK63 and EP 1 808 168 B1 analogs, which enhance metabolic stability and target binding .

Piperidine Linkage: Unlike non-piperidine compounds (e.g., MK63), the target compound’s piperidin-4-yl methoxy group may improve blood-brain barrier penetration, as seen in EP 1 808 168 B1 derivatives .

Antitrypanosomal and Kinase Inhibition:

• The target compound shares structural motifs with 3-(2,4-dichlorophenyl)-5-(4-fluorophenyl)-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine, which exhibits antitrypanosomal activity via purine analog mechanisms .
• Piperidine-containing derivatives (e.g., EP 1 808 168 B1) demonstrate kinase inhibition (e.g., KDR), suggesting the target compound may act on similar pathways .

Metabolic Stability:

• Fluorinated analogs (e.g., MK63) show improved metabolic stability over non-fluorinated compounds due to reduced cytochrome P450-mediated oxidation . The 5-fluoro group in the target compound likely confers similar advantages.